N-[(diethylamino)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(diethylcarbamothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C12H15N3O3S/c1-3-14(4-2)12(19)13-11(16)9-6-5-7-10(8-9)15(17)18/h5-8H,3-4H2,1-2H3,(H,13,16,19)
• InChI Key: GBGWDSSBOCFPAX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=S)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

N-[(diethylamino)carbonothioyl]-3-nitrobenzamide, also known as DNTB, is a chemical compound that has been widely used in scientific research for its unique properties. It is a yellow crystalline solid that is soluble in water and organic solvents. DNTB has been used in various fields of research, including biochemistry, pharmacology, and toxicology, due to its ability to interact with proteins and enzymes.

Mechanism of Action

N-[(diethylamino)carbonothioyl]-3-nitrobenzamide interacts with proteins and enzymes through the formation of a thiolate anion intermediate. This intermediate is formed when the thiol group of a protein or enzyme reacts with this compound. The resulting product is a yellow-colored adduct that can be measured spectrophotometrically. The reaction between this compound and protein thiols has been used to determine the redox state of cells and the activity of enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase, which is important for the proper functioning of the nervous system. This compound has also been shown to induce oxidative stress in cells, which can lead to cell damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(diethylamino)carbonothioyl]-3-nitrobenzamide in lab experiments is its ability to interact with proteins and enzymes in a specific manner. This allows researchers to study the activity and function of these molecules in a controlled and precise manner. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to induce oxidative stress in cells, which can lead to cell damage and death. Therefore, caution must be taken when using this compound in lab experiments.

Future Directions

There are many future directions for the use of N-[(diethylamino)carbonothioyl]-3-nitrobenzamide in scientific research. One potential direction is the use of this compound in the study of protein-ligand interactions. This compound could be used to study the binding affinity of various ligands to proteins, which could have important implications for drug discovery. Another potential direction is the use of this compound in the study of protein-protein interactions. This compound could be used to study the formation and stability of protein complexes, which could have important implications for understanding cellular processes. Overall, this compound is a valuable tool for scientific research and has many potential applications in the future.

Synthesis Methods

The synthesis of N-[(diethylamino)carbonothioyl]-3-nitrobenzamide involves the reaction between 3-nitrobenzoyl chloride and diethylamine followed by the addition of carbon disulfide. The resulting product is then purified through recrystallization. This method has been used by many researchers to obtain pure and high-quality this compound for their experiments.

Scientific Research Applications

N-[(diethylamino)carbonothioyl]-3-nitrobenzamide has been extensively used in scientific research due to its ability to interact with proteins and enzymes. It has been used in the determination of protein thiols, which are important for maintaining the redox state of cells. This compound has also been used in the determination of enzyme activity, particularly in the field of enzymology. In addition, this compound has been used in the study of protein-ligand interactions and protein-protein interactions.